Cas no 63238-68-6 (Hypaconine)

• Product Name: Hypaconine
• CAS No: 63238-68-6
• Molecular Formula: C₂₄H₃₉NO₈
• Molecular Weight: 469.5684
• CID: 1123817

Hypaconine Properties

Names and Identifiers

• Hypaconine
• (1alpha,6alpha,14alpha,15alpha,16beta)-1,6,16-Trimethoxy-4-(methoxymethyl)-20-methylaconitane-8,13,14,15-tetrol
• 3-Deoxymesaconine
• (1S,2R,3R,4R,5R,6S,7S,8R,9R,10R,13S,16S,17R,18R)-6,16,18-Trimethoxy-13-(methoxymethyl)-11-methyl-11-
• D84923
• CID 162343275

• InChIKey： BQTYHFZQSAKNQU-SBMJXBMWSA-N
• Inchi： 1S/C24H39NO8/c1-25-9-21(10-30-2)7-6-12(31-3)23-11-8-22(28)18(26)13(11)24(29,19(27)20(22)33-5)14(17(23)25)15(32-4)16(21)23/h11-20,26-29H,6-10H2,1-5H3/t11-,12+,13-,14?,15?,16-,17-,18-,19+,20+,21+,22-,23+,24-/m1/s1
• SMILES： O([H])[C@]12[C@]([H])([C@@]([H])([C@@]3([C@@]([H])([C@@]1([H])[C@@]([H])(C3([H])[H])[C@@]13[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])OC([H])([H])[H])C([H])([H])N(C([H])([H])[H])[C@]1([H])C2([H])C([H])([C@@]34[H])OC([H])([H])[H])OC([H])([H])[H])O[H])O[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 469.267567g/mol
• Surface Charge: 0
• XLogP3: -1.9
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 469.267567g/mol
• Monoisotopic Mass: 469.267567g/mol
• Topological Polar Surface Area: 121Ų
• Heavy Atom Count: 33
• Complexity: 830
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 469.6

Experimental Properties

• Solubility: Dissolution (35 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids